Cas no 7314-67-2 (Pyrimidine, 2-methyl-4-(1-methylethoxy)-)

• Product Name: Pyrimidine, 2-methyl-4-(1-methylethoxy)-
• CAS No: 7314-67-2
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 1759460
• Update Time: 2024-11-26

Pyrimidine, 2-methyl-4-(1-methylethoxy)- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 2-methyl-4-(1-methylethoxy)-

• Inchi： 1S/C8H12N2O/c1-6(2)11-8-4-5-9-7(3)10-8/h4-6H,1-3H3
• InChI Key： UEUVTPADUJRKFJ-UHFFFAOYSA-N
• SMILES： C1(C)=NC=CC(OC(C)C)=N1

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 117
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35A^2

Experimental Properties

• Density: 1.017±0.06 g/cm3(Predicted)
• Boiling Point: 212.7±13.0 °C(Predicted)
• PSA: 35.01
• pka: 3.54±0.20(Predicted)